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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B165283 Get Quote

An In-depth Technical Guide to the Toxicological Data and Safety Handling of 2-
Bromonaphthalene

Introduction: A Chemist's Perspective on 2-
Bromonaphthalene
2-Bromonaphthalene is a halogenated aromatic hydrocarbon, appearing as a white to off-

white crystalline solid at room temperature.[1] As a functionalized polycyclic aromatic

hydrocarbon (PAH), its utility in organic synthesis is significant, serving as a key intermediate in

the manufacturing of pharmaceuticals, agrochemicals, dyes, and organic semiconductors.[1][2]

[3][4] Its chemical structure, featuring a bromine atom on the naphthalene backbone, provides

a reactive site for various coupling and substitution reactions.[1][3] However, this same

reactivity and its classification as a PAH derivative necessitate a thorough understanding of its

toxicological profile and rigorous adherence to safety protocols. This guide provides drug

development professionals, researchers, and scientists with the critical data and procedural

knowledge required to handle 2-Bromonaphthalene responsibly, ensuring both personal

safety and experimental integrity.

Section 1: Physicochemical and Hazard Profile
A foundational understanding of a compound's properties is the first step in a robust safety

assessment. The physical characteristics of 2-Bromonaphthalene influence its potential

exposure routes and the necessary engineering controls.
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Property Data Source(s)

Chemical Name 2-Bromonaphthalene [5][6]

Synonyms
2-Naphthyl bromide, β-

Bromonaphthalene
[3][5][7]

CAS Number 580-13-2 [6][7]

Molecular Formula C₁₀H₇Br [6][7]

Molecular Weight 207.07 g/mol [6][7]

Appearance
White to off-white/pale yellow

crystalline solid/powder
[1][5]

Melting Point 52-59 °C [8]

Boiling Point 281-282 °C [2][8]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, ether, and benzene.

[1][8]

Vapor Pressure
0.00347 - 0.00565 mmHg at

25°C
[5][8]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for hazard communication. The classification for 2-Bromonaphthalene
dictates the minimum required safety precautions.

Hazard Class Category
Hazard
Statement

Pictogram Source(s)

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
[5][9]

Serious Eye

Damage/Eye

Irritation

Category 2 / 2A

H319: Causes

serious eye

irritation

[5][9]
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Section 2: Toxicological Data and Mechanistic
Insights
While 2-Bromonaphthalene is a widely used reagent, its toxicological profile has not been fully

investigated, which necessitates a cautious approach.[7][10] The available data points to

moderate acute toxicity and significant irritation potential.
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Toxicological
Endpoint

Result /
Observation

Comments Source(s)

Acute Oral Toxicity
Category 4 (Harmful if

swallowed).

Ingestion may cause

gastrointestinal

irritation with nausea,

vomiting, and

diarrhea.

[5][7][9]

Acute Dermal Toxicity No data available.

May cause skin

irritation upon contact.

Prolonged exposure

should be avoided.

[7]

Acute Inhalation

Toxicity
No data available.

May cause respiratory

tract irritation.

Inhalation of dust or

vapors should be

minimized.

[1][7]

Skin

Corrosion/Irritation

May cause skin

irritation.

The material is not

classified as a skin

corrosive, but direct

contact may lead to

irritation.

[7]

Serious Eye

Damage/Irritation

Category 2 (Causes

serious eye irritation).

Direct contact can

cause significant

irritation. A strong eye

irritant.

[5][9][11]

Carcinogenicity Not classified by IARC

or EPA.

While not currently

classified as a

carcinogen, its

structural similarity to

other PAHs warrants

caution. The

carcinogenicity of

related compounds

[1][12]
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like 2-naphthylamine

is well-documented.

Germ Cell

Mutagenicity
No data available. [10]

Reproductive Toxicity No data available.

Animal studies on the

broader class of

brominated

hydrocarbons suggest

potential for

reproductive effects,

but specific data for 2-

Bromonaphthalene is

lacking.

[1][13]

Specific Target Organ

Toxicity (STOT)

Prolonged or repeated

exposure may lead to

liver and kidney

damage (based on

animal studies).

Human data is limited. [1]

Ecological Toxicity No data available.

Release into the

environment should

be avoided as its

effects on aquatic life

are unknown.

[9][14]

Expert Insight: The absence of comprehensive carcinogenicity and reproductive toxicity data

does not imply safety. For a compound within the PAH class, it is scientifically prudent to

assume potential for such effects and implement stringent controls to minimize exposure until

more definitive data is available. The primary exposure routes of concern in a laboratory setting

are ingestion (via contaminated hands) and inhalation of airborne particulates during handling.

Section 3: Proactive Safety: A Risk Assessment
Workflow
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A self-validating safety protocol begins long before the chemical is handled. It starts with a

systematic risk assessment. The following workflow is essential for any researcher planning to

work with 2-Bromonaphthalene.
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Phase 1: Pre-Experiment Planning

Phase 2: Control Implementation

Phase 3: Emergency Preparedness

Review Safety Data Sheet (SDS)
and Technical Guide

Define Experimental Scale
(mg, g, kg)

Identify All Potential
Exposure Routes

Select Engineering Controls
(e.g., Fume Hood, Glovebox)

Mitigate Risks

Determine Required PPE
(Gloves, Goggles, Lab Coat)

Prepare Designated Work Area
& Waste Containers

Locate Safety Shower
& Eyewash Station

Prepare for Contingencies

Confirm Spill Kit
Availability

Review Emergency
Contact Information

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk Assessment Workflow for 2-Bromonaphthalene.
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Causality Behind the Workflow:

Phase 1 (Planning): The process begins with information gathering. The SDS is the primary

legal and safety document.[9] Defining the scale of the experiment (Step B) is critical

because risk increases with quantity. Identifying exposure routes (Step C) informs the

specific controls needed.

Phase 2 (Controls): This phase is about proactive mitigation. Engineering controls (Step D)

like a fume hood are the first and most effective line of defense.[14] Personal Protective

Equipment (PPE) (Step E) serves as the last line of defense.[9] A designated and prepared

workspace (Step F) prevents cross-contamination and ensures waste is handled correctly

from the start.[14]

Phase 3 (Preparedness): Even with excellent controls, accidents can happen. Knowing the

location of and how to use emergency equipment (Step G) is non-negotiable.[10] A spill kit

(Step H) allows for a swift and safe response.[7] Having emergency contacts readily

available (Step I) ensures that in the event of an exposure, medical help can be summoned

without delay.[9]

Section 4: Standard Operating Procedures for Safe
Handling
Adherence to standardized protocols is the cornerstone of laboratory safety.

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment. The following table

provides a baseline for handling 2-Bromonaphthalene in a research setting.
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PPE Item Specification Rationale Source(s)

Eye/Face Protection

Tightly fitting safety

goggles or a face

shield.

Protects against dust,

splashes, and

accidental eye

contact, which can

cause serious

irritation. Conforms to

EN166 (EU) or NIOSH

(US) standards.

[7][9][10]

Hand Protection

Chemical-

impermeable gloves

(e.g., Nitrile).

Prevents skin contact

and potential irritation.

Always inspect gloves

for tears before use.

[7][9][14]

Body Protection

Lab coat. For larger

quantities or tasks

with a high splash

risk, a chemical-

resistant apron is

recommended.

Protects skin and

clothing from

contamination.

Contaminated clothing

should not be worn

outside the lab.

[7][14]

Respiratory Protection

Generally not required

if handled within a

certified chemical

fume hood. If a fume

hood is unavailable or

exposure limits may

be exceeded, a

NIOSH/MSHA-

approved respirator is

necessary.

Protects against

inhalation of fine dust

particles, which can

cause respiratory

irritation.

[7][9][10]

Step-by-Step Handling Protocol (Weighing and Transfer)
Preparation: Ensure the chemical fume hood is operational and the work surface is clean

and uncluttered. Don all required PPE.
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Staging: Place the stock container of 2-Bromonaphthalene, a tared weigh boat or vial, and

necessary spatulas within the fume hood.

Transfer: Slowly open the stock container. Using a clean spatula, carefully transfer the

desired amount of solid to the weigh boat. The key is to minimize the generation of airborne

dust. Avoid tapping or shaking the spatula unnecessarily.

Weighing: If the balance is outside the fume hood, securely cap the weigh boat/vial before

removing it for weighing. This prevents the release of particulates into the lab environment.

Cleanup: After transfer, securely close the stock container. Wipe down the spatula and any

contaminated surfaces within the fume hood with a solvent-dampened cloth (e.g., ethanol or

isopropanol) and dispose of it as hazardous waste.

Hand Hygiene: After the procedure is complete and PPE is removed, wash hands thoroughly

with soap and water.[9][14]

Storage and Incompatibilities
Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated area.

[2][7][9] Keep it away from heat, direct sunlight, and sources of ignition.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7] It is also incompatible

with active metals like aluminum and magnesium.[1] Store apart from foodstuff containers.[9]

Section 5: Emergency Response and First Aid
Immediate and correct action during an emergency can significantly mitigate harm.

Emergency Response Decision Flowchart
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Emergency Occurs
(Spill or Exposure)

Assess the Situation
Is the scene safe?
Is anyone injured?

Is it safe to
approach?

Evacuate Area
Alert others
Call for Help

No

Personal Exposure?

Yes

Chemical Spill

No

Administer First Aid
(See Table 5)

Yes

Follow Spill
Cleanup Protocol

Seek Immediate
Medical Attention

Report Incident
to Supervisor

Click to download full resolution via product page

Caption: Emergency Response Decision Flowchart.
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First-Aid Measures
Exposure Route Immediate Action Source(s)

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[7][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing and seek

immediate medical attention.

[7][9]

Skin Contact

Take off contaminated clothing

immediately. Flush skin with

plenty of soap and water for at

least 15 minutes. If skin

irritation persists, consult a

doctor.

[7][9]

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[7][9]

Accidental Release (Spill) Protocol
Evacuate & Ventilate: Evacuate non-essential personnel from the area. Ensure adequate

ventilation, but avoid actions that could aerosolize the dust.[9]

Control: Remove all sources of ignition.[9]
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Contain & Clean: Wearing appropriate PPE, cover the spill with an inert absorbent material

(e.g., vermiculite, sand, or earth).

Collect: Carefully sweep or scoop up the material and place it into a suitable, labeled

container for hazardous waste disposal. Use spark-proof tools if necessary.[7][14]

Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate

solvent.

Dispose: Dispose of all contaminated materials, including cleaning supplies, as hazardous

waste according to institutional and local regulations.[9]

Section 6: Waste Disposal
Chemical waste management is a critical component of laboratory safety and environmental

responsibility.

Waste Collection: All waste containing 2-Bromonaphthalene, including contaminated

consumables (gloves, weigh boats, paper towels) and residual chemical, must be collected

in a clearly labeled, sealed hazardous waste container.[14]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "2-Bromonaphthalene".

Disposal Route: The waste must be disposed of through an approved institutional or

commercial hazardous waste disposal program. It must not be disposed of down the drain or

in regular trash.[9][14] The final disposal must be in accordance with all applicable local,

regional, and national laws and regulations.[9]

Conclusion
2-Bromonaphthalene is an invaluable reagent in modern chemical synthesis. However, its

potential for harm—specifically its acute oral toxicity and serious eye irritation—coupled with a

lack of comprehensive long-term toxicity data, demands a culture of respect and caution. By

integrating the principles of risk assessment, utilizing appropriate engineering and personal

protective controls, and being prepared for emergencies, researchers can confidently and

safely harness the synthetic utility of this compound. The protocols and data presented in this
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guide serve as a foundation for a robust safety framework, empowering scientists to protect

themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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